-1,3-thiazol-5-yl]methyl})amine hydrochloride CAS No. 2445785-12-4](/img/no-structure.png)
[(cyclohex-1-en-1-yl)methyl]({[2-(2-fluorophenyl)-1,3-thiazol-5-yl]methyl})amine hydrochloride
Overview
Description
This compound is a derivative of cyclohexene, a six-membered ring with one double bond, and a thiazole, a five-membered ring containing nitrogen and sulfur atoms . The presence of the amine group (-NH2) and the hydrochloride indicates that this compound is a salt of the corresponding amine .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of the atoms in the molecule and the nature of the bonds between them. The presence of the cyclohexene and thiazole rings would impart a certain degree of rigidity to the molecule, while the amine group could participate in hydrogen bonding .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the amine group could make it more polar and therefore more soluble in polar solvents .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(cyclohex-1-en-1-yl)methyl]({[2-(2-fluorophenyl)-1,3-thiazol-5-yl]methyl})amine hydrochloride involves the reaction of cyclohex-1-ene with formaldehyde to form cyclohex-1-en-1-ylmethanol. This intermediate is then reacted with 2-(2-fluorophenyl)-1,3-thiazol-5-ylmethylamine to form the desired compound. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "Cyclohex-1-ene", "Formaldehyde", "2-(2-fluorophenyl)-1,3-thiazol-5-ylmethylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclohex-1-ene is reacted with formaldehyde in the presence of a catalyst to form cyclohex-1-en-1-ylmethanol.", "Step 2: Cyclohex-1-en-1-ylmethanol is reacted with 2-(2-fluorophenyl)-1,3-thiazol-5-ylmethylamine in the presence of a base to form the desired compound.", "Step 3: Hydrochloric acid is added to the reaction mixture to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2445785-12-4 |
Molecular Formula |
C17H20ClFN2S |
Molecular Weight |
338.9 |
Purity |
84 |
Origin of Product |
United States |
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